Cas no 5628-60-4 (BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER)

• Product Name: BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER
• CAS No: 5628-60-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 3391328
• Update Time: 2025-10-28

BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER
• Methyl 2,3-dimethyl-6-hydroxybenzoate

• Inchi： 1S/C10H12O3/c1-6-4-5-8(11)9(7(6)2)10(12)13-3/h4-5,11H,1-3H3
• InChI Key： NPRSTTBVVFVRKE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(O)C=CC(C)=C1C

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 260.2±35.0 °C(Predicted)
• pka: 10.18±0.23(Predicted)

Additional information on BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER

BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER (CAS No. 5628-60-4)

BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER (CAS No. 5628-60-4) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as 6-Hydroxy-2,3-dimethylbenzoic acid methyl ester, is characterized by its unique molecular structure and chemical properties, making it a valuable component in various formulations and research studies.

The molecular formula of BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER is C11H14O3, and it has a molecular weight of approximately 194.22 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point ranges from 75 to 78°C, and it exhibits moderate stability under standard laboratory conditions.

In the pharmaceutical industry, BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER has gained attention for its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of various drugs and drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 6-Hydroxy-2,3-dimethylbenzoic acid methyl ester exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Additionally, BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER has been investigated for its potential as a precursor in the synthesis of antioxidants. Antioxidants play a crucial role in preventing oxidative stress and related diseases such as cancer and cardiovascular disorders. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that compounds derived from BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER showed strong antioxidant activity, suggesting their potential use in developing new therapeutic agents.

In the field of materials science, BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER has been explored for its use in the synthesis of functional materials. Its unique chemical structure allows for the creation of polymers with specific properties such as enhanced thermal stability and mechanical strength. A recent study published in the Journal of Polymer Science reported the successful synthesis of copolymers using BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER as a monomer. These copolymers exhibited improved thermal stability and were found to be suitable for use in high-performance applications.

The environmental impact of BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER has also been a subject of interest. Researchers have investigated its biodegradability and potential environmental fate. A study published in the Environmental Science & Technology journal found that BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER is readily biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

In conclusion, BENZOIC ACID, 6-HYDROXY-2,3-DIMETHYL-, METHYL ESTER (CAS No. 5628-60-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an essential component in pharmaceutical research and development, materials science, and environmental studies. As ongoing research continues to uncover new potential uses for this compound, it is likely to remain a valuable resource for scientists and industry professionals alike.